Cas no 89804-67-1 (1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 89804-67-1
• MF: C₁₆H₁₁F₃N₂O₂
• MW: 320.265954256058
• CID: 588873
• PubChem ID: 13163613
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-methoxyphenyl)-5-[4-(trifluoromethyl)phenyl]-
• 3-(4-methoxyphenyl)-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• 89804-67-1
• ITENDZCTJJDOBW-UHFFFAOYSA-N
• DTXSID70523938

• Inchi： 1S/C16H11F3N2O2/c1-22-13-8-4-10(5-9-13)14-20-15(23-21-14)11-2-6-12(7-3-11)16(17,18)19/h2-9H,1H3
• InChI Key： ITENDZCTJJDOBW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NC(C2C=CC(=CC=2)OC)=NO1)(F)F

Computed Properties

• Exact Mass: 320.07726208g/mol
• Monoisotopic Mass: 320.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 48.2Ų